VT103

VT103 is a potent and selective small molecule inhibitor of TEA Domain Transcription Factor 1 (TEAD1) auto-palmitoylation, a critical post-translational modification required for the interaction between TEAD and the oncogenic co-activators YAP and TAZ.[[1](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQH4WpSLDk_olrj-OJCoAgfyPv7K7YKRD7yFYAKtYZuqH4Lc4G_T1gn-k2-omhiSf_kb6L7u16oq9kHBnMo1ZUqyWhQZoskCygi7t1dAIcopckPOd5qoEPzp3ssVVPxll86qLYbH)][[2](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQFeUcF2rN6DMmovGi6HAW0NjM117XY7U5VNAzdX3EXR_waiH1oIdu3Na2_GCq-SYcficcpQzhm41e_ZY7s8hBGgdctXzMPLVNo4DIQMPanHclTT0EyHxNAwBIUppff82GgBGTZ5zrORN3zw5vrnIbbsutPWiQXMhU09ql0Pjn1Hfr1u00nnUMFr-V7x0B_HeyCN6ovP4pm4VysYMLZN0QUyC01U7PNqbFX0BX0sUkYLpwDGUCNtoqOotQ%3D%3D)][[3](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQEI3AcUht6e6Mcj1vmsopuZVUhUR3hI3N9Iqd8Gtn6xXCLNly2suFegW7Qt7m-D7PjmjNWrN4MxBmwy2jZdLAef0T1ibh_Hu8BVA_MP1YNJF3P6reJ2r3ZFgGK5vq0JNPQd)] As a key downstream node of the Hippo signaling pathway, the YAP/TAZ-TEAD complex drives gene expression linked to cell proliferation and survival.[[2](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQFeUcF2rN6DMmovGi6HAW0NjM117XY7U5VNAzdX3EXR_waiH1oIdu3Na2_GCq-SYcficcpQzhm41e_ZY7s8hBGgdctXzMPLVNo4DIQMPanHclTT0EyHxNAwBIUppff82GgBGTZ5zrORN3zw5vrnIbbsutPWiQXMhU09ql0Pjn1Hfr1u00nnUMFr-V7x0B_HeyCN6ovP4pm4VysYMLZN0QUyC01U7PNqbFX0BX0sUkYLpwDGUCNtoqOotQ%3D%3D)] A defining, procurement-relevant feature of VT103 is its high oral bioavailability, which enables its use in preclinical in vivo models, distinguishing it from earlier-generation tool compounds primarily suited for in vitro work.[[3](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQEI3AcUht6e6Mcj1vmsopuZVUhUR3hI3N9Iqd8Gtn6xXCLNly2suFegW7Qt7m-D7PjmjNWrN4MxBmwy2jZdLAef0T1ibh_Hu8BVA_MP1YNJF3P6reJ2r3ZFgGK5vq0JNPQd)][[4](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQGnZgsKIzfhjxFw95-hFvJQAVdiR5Nbjy_1GPKMc-_vFsEXZ1bUFi7SjEXNRq6fButD9dprnpUxKA3n07GzbEtmQCKrcIHywIrxn43m917GApH8oGSsawyE7yHrlnovmme3Bxr9R8B4ZKkMe1mucK5AooDh_oxfM-SjRr3AgPRg2gIvjvCnPsmaQoKxAi4dAKT7Iw2ZlPk%3D)]

Selecting a TEAD inhibitor based on in vitro potency alone is a critical procurement error for researchers planning animal studies. Many first-generation or tool-grade TEAD inhibitors, such as K-975, exhibit potent cellular activity but possess poor pharmacokinetic properties, including low to negligible oral bioavailability and rapid metabolic clearance, rendering them unsuitable for systemic in vivo experiments.[[4](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQGnZgsKIzfhjxFw95-hFvJQAVdiR5Nbjy_1GPKMc-_vFsEXZ1bUFi7SjEXNRq6fButD9dprnpUxKA3n07GzbEtmQCKrcIHywIrxn43m917GApH8oGSsawyE7yHrlnovmme3Bxr9R8B4ZKkMe1mucK5AooDh_oxfM-SjRr3AgPRg2gIvjvCnPsmaQoKxAi4dAKT7Iw2ZlPk%3D)][[5](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQEXY-zHUziYHBdc8dEFMf9JLaAIkT85zeZ5aw-9N7blaKTNzEBo11dt3LfzsWoGlwnChiQoXyRpN3rTG8bUUwMPcZ7krfLD1HNfzWsuh6TSNzqC2PUTcJnOgSsP3Dyp-muVfm4Oxor5zVgN5bo%3D)] VT103 was specifically developed to overcome these limitations, providing a compound with both high potency and the necessary drug-like properties for oral dosing and sustained in vivo target engagement.[[4](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQGnZgsKIzfhjxFw95-hFvJQAVdiR5Nbjy_1GPKMc-_vFsEXZ1bUFi7SjEXNRq6fButD9dprnpUxKA3n07GzbEtmQCKrcIHywIrxn43m917GApH8oGSsawyE7yHrlnovmme3Bxr9R8B4ZKkMe1mucK5AooDh_oxfM-SjRr3AgPRg2gIvjvCnPsmaQoKxAi4dAKT7Iw2ZlPk%3D)] Using a compound not optimized for in vivo use can lead to failed experiments, wasted resources, and inconclusive data due to insufficient target modulation in the tumor or tissue of interest.

In Vivo Oral Bioavailability

The primary differentiator for VT103 is its excellent oral bioavailability, a critical parameter for preclinical efficacy and PK/PD studies. In mouse models, VT103 demonstrated an oral bioavailability of 75%, enabling effective systemic exposure and tumor growth inhibition via oral administration. [cite: REFS-1] This contrasts sharply with tool compounds like Verteporfin, which is not suitable for such applications, and other inhibitors that are often restricted to in vitro or non-oral in vivo routes due to poor pharmacokinetic properties. [cite: REFS-2]

This enables researchers to conduct long-term efficacy studies in cancer xenograft models using convenient oral dosing, which is impossible with many alternative TEAD inhibitors.

YAP-TEAD Inhibition Potency

VT103 demonstrates potent, low-nanomolar inhibition of YAP-dependent gene transcription. In a cell-based YAP reporter assay, VT103 exhibited an IC50 of 1.02 nM. [cite: REFS-1] This high potency is comparable to or greater than other well-characterized TEAD inhibitors like K-975, which shows IC50 values in the low nanomolar range in similar reporter assays. [cite: REFS-2] The potent activity of VT103 ensures effective target engagement at concentrations achievable in vivo.

High cellular potency combined with good pharmacokinetics means lower doses are required for in vivo studies, reducing the risk of off-target effects and improving the therapeutic window.

Plasma Half-Life Advantage

VT103 exhibits a long plasma half-life (T1/2) in mice, measured at 13.2 hours. [cite: REFS-1] This pharmacokinetic property is a significant processability advantage, allowing for simple once-daily (QD) oral dosing regimens in preclinical tumor models while maintaining sufficient drug exposure for target engagement and efficacy. [cite: REFS-1] This extended half-life indicates superior metabolic stability compared to many early-stage inhibitors, which often suffer from rapid clearance that complicates in vivo study design and interpretation.

A long half-life simplifies experimental design, reduces animal handling stress, and ensures sustained target inhibition over a 24-hour period, leading to more robust and reproducible in vivo results.

Efficacy in Hippo-Driven Cancer Models

VT103 is the right choice for researchers conducting tumor growth inhibition studies in xenograft or genetically engineered mouse models with Hippo pathway dysregulation (e.g., NF2-deficient mesothelioma). Its high oral bioavailability and long half-life permit effective, long-term, once-daily oral dosing regimens that lead to significant tumor growth inhibition and even regression. [cite: REFS-1]

PK/PD Correlation Studies

The well-characterized pharmacokinetic profile of VT103, including its 75% oral bioavailability and 13.2-hour half-life, makes it an ideal tool for studies aiming to correlate drug exposure with downstream biomarker modulation (e.g., CTGF, CYR61 gene expression) in tumors and surrogate tissues. [cite: REFS-1]

Combination Therapy with Oral TEAD Inhibitor

For evaluating the synergistic potential of TEAD inhibition with other systemic anti-cancer agents, VT103 provides a reliable, orally administered backbone therapy. Its favorable drug-like properties ensure that observed combination effects are due to target pharmacology rather than poor compound exposure, a common confounding factor when using in-vitro-only tools. [cite: REFS-1]